Cas no 2138114-36-8 (1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine)

• Product Name: 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine
• CAS No: 2138114-36-8
• MF: C₁₂H₁₄F₃N₃O₄S
• MW: 353.317471981049
• CID: 5866864
• PubChem ID: 165501205
• Update Time: 2025-07-20

1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2138114-36-8
• 1-[1-(4-nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine
• EN300-1167789
• 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine

• Inchi： 1S/C12H14F3N3O4S/c13-12(14,15)11-7-17(6-8(11)5-16)23(21,22)10-3-1-9(2-4-10)18(19)20/h1-4,8,11H,5-7,16H2
• InChI Key： BHOCKUAAVFOVJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(C(F)(F)F)C(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 353.06571160g/mol
• Monoisotopic Mass: 353.06571160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Additional information on 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine

Research Briefing on 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine (CAS: 2138114-36-8)

The compound 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine (CAS: 2138114-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which include a nitrobenzenesulfonyl group and a trifluoromethyl-substituted pyrrolidine ring. These moieties are known to confer enhanced binding affinity and metabolic stability, making the compound a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and chiral resolution, to produce high-purity samples for biological testing.

In vitro and in vivo studies have demonstrated that 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine exhibits notable activity against specific molecular targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, preliminary data suggest that the compound may act as a potent inhibitor of certain kinases, which are critical regulators of cell signaling. These findings have spurred interest in its potential as a lead compound for the development of novel therapeutics.

Further research is needed to elucidate the compound's mechanism of action, optimize its pharmacokinetic properties, and assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. This compound represents a compelling example of how chemical biology can drive innovation in drug discovery.

In conclusion, 1-[1-(4-Nitrobenzenesulfonyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanamine (CAS: 2138114-36-8) holds significant promise as a versatile scaffold for medicinal chemistry. Its unique structural attributes and biological activity make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic potential and addressing any challenges related to its development.